Cas no 2228991-28-2 (1-(2-phenylphenyl)cyclobutylmethanol)

• Product Name: 1-(2-phenylphenyl)cyclobutylmethanol
• CAS No: 2228991-28-2
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 5888972
• PubChem ID: 165881255
• Update Time: 2025-06-14

1-(2-phenylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylphenyl)cyclobutylmethanol
• EN300-1860944
• [1-(2-phenylphenyl)cyclobutyl]methanol
• 2228991-28-2

• Inchi： 1S/C17H18O/c18-13-17(11-6-12-17)16-10-5-4-9-15(16)14-7-2-1-3-8-14/h1-5,7-10,18H,6,11-13H2
• InChI Key： ABPKVICTUAOSSN-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CC=C2C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-phenylphenyl)cyclobutylmethanol

Comprehensive Overview of 1-(2-phenylphenyl)cyclobutylmethanol (CAS No. 2228991-28-2): Properties, Applications, and Innovations

In the realm of organic chemistry, 1-(2-phenylphenyl)cyclobutylmethanol (CAS No. 2228991-28-2) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This bicyclic alcohol, characterized by a cyclobutylmethanol core linked to a biphenyl moiety, offers a fascinating case study for researchers exploring novel synthetic pathways and functional materials. Its molecular architecture, combining rigidity from the cyclobutane ring with the aromaticity of the phenylphenyl group, makes it a valuable intermediate in pharmaceutical and material science research.

The compound’s CAS number 2228991-28-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such structurally complex alcohols, as they often serve as building blocks for high-performance polymers or bioactive molecules. Notably, the 1-(2-phenylphenyl)cyclobutylmethanol scaffold has been investigated for its potential role in liquid crystal formulations and catalysis, aligning with the growing demand for sustainable and efficient chemical processes.

From a synthetic perspective, the preparation of 1-(2-phenylphenyl)cyclobutylmethanol typically involves Grignard reactions or cycloaddition strategies, highlighting its adaptability to diverse methodologies. Researchers frequently search for "cyclobutylmethanol derivatives" or "biphenyl alcohol synthesis" to explore its reactivity, underscoring its relevance in academic and industrial settings. Furthermore, its stability under ambient conditions and compatibility with microwave-assisted synthesis techniques make it a practical candidate for scalable production.

Beyond synthesis, the compound’s physicochemical properties—such as its logP value and hydrogen-bonding capacity—are pivotal for applications in drug delivery systems. With the rise of personalized medicine, understanding how structural modifications of 1-(2-phenylphenyl)cyclobutylmethanol influence bioavailability has become a hot topic. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets, addressing common queries like "how to optimize cyclobutylmethanol-based ligands."

In material science, the compound’s aromatic-aliphatic hybrid structure contributes to advancements in OLED technology and photoresists. Searches for "phenylphenyl compounds in electronics" often lead to discussions about its role in enhancing charge transport properties. As industries prioritize eco-friendly alternatives, the derivatization of 1-(2-phenylphenyl)cyclobutylmethanol to reduce environmental impact remains a key research focus.

To conclude, 1-(2-phenylphenyl)cyclobutylmethanol (CAS No. 2228991-28-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to advanced materials—coupled with its synthetic accessibility, ensure its continued prominence in scientific discourse. As exploration of cyclobutane-containing molecules expands, this compound will undoubtedly remain at the forefront of cutting-edge research.